Cas no 1877-73-2 (2-(3-nitrophenyl)acetic acid)

• Product Name: 2-(3-nitrophenyl)acetic acid
• CAS No: 1877-73-2
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00007278
• CID: 83992
• PubChem ID: 87573777
• Update Time: 2025-11-06

2-(3-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Nitrophenyl)acetic acid
• 3-Nitrophenylacetic Acid
• (3-Nitrophenyl)aceti
• 2-(3-nitrophenyl)acetic acid
• m-Nitrophenylaceticacid
• 3-Nitrobenzeneacetic acid
• 3-nitrophenylethanoic acid
• Benzeneacetic acid,3-nitro
• m-nitrophenyl-acetic acid
• 3-nitro-benzeneacetic acid
• NSC 93911
• RARECHEM AL BO 0446
• 3-Nitrophenylessigsαure
• 3-nitro-benzeneaceticaci
• (m-nitrophenyl)-aceticaci
• (M-NITROPHENYL)ACETIC ACID
• m-Nitrobenzeneacetic acid.
• m-Nitrophenylacetic acid
• 3-nitrobenzeneaceticacid
• Benzeneacetic acid, 3-nitro-
• [3-Nitrophenyl]acetic acid
• 2-(3-nitrophenyl)aceticacid
• WUKHOVCMWXMOOA-UHFFFAOYSA-N
• MNP
• zlchem 744
• PubChem24117
• 1ai5
• ra
• A813173
• CHEMBL139020
• 2-(3-nitrophenyl)acetate;3-Nitrophenylacetic acid
• 3-Nitrophenylacetic acid, 99%
• 3-nitro phenyl acetic acid
• GS-3303
• InChI=1/C8H7NO4/c10-8(11)5-6-2-1-3-7(4-6)9(12)13/h1-4H,5H2,(H,10,11)
• NS00026136
• CS-W001143
• 3-nitrophenyl acetic acid
• (3-Nitro-phenyl)-acetic acid
• PB15594
• BRN 2050088
• (3-nitrophenyl)aceticacid
• PD004657
• m-Nitrophenyl acetic acid
• SY005215
• N0442
• J-505819
• AM20030231
• DB08193
• 1877-73-2
• NSC93911
• WUKHOVCMWXMOOA-UHFFFAOYSA-
• AKOS000112327
• MFCD00007278
• FT-0604719
• EN300-64075
• SCHEMBL14134783
• Q27097419
• 2-(3-nitro-phenyl)acetic acid
• NSC-93911
• EINECS 217-512-7
• Acetic acid, m-nitrophenyl-
• SCHEMBL296300
• CL8780
• DTXSID60172075
• CCRIS 2337
• ACETIC ACID, (m-NITROPHENYL)-
• Z285184614
• acetic acid, 2-(3-nitrophenyl)-
• STK450326
• DB-044648

• MDL： MFCD00007278
• Inchi： 1S/C8H7NO4/c10-8(11)5-6-2-1-3-7(4-6)9(12)13/h1-4H,5H2,(H,10,11)
• InChI Key： WUKHOVCMWXMOOA-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C=1)[N+](=O)[O-])=O
• BRN： 2050088

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: powder
• Density: 1.4283 (rough estimate)
• Melting Point: 118.0 to 121.0 deg-C
• Boiling Point: 373.8℃ at 760 mmHg
• Flash Point: 169.8℃
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 83.12000
• LogP: 1.74510
• Solubility: Not determined
• pka: 3.97(at 25℃)

2-(3-nitrophenyl)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：AJ1129900
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on 2-(3-nitrophenyl)acetic acid

2-(3-Nitrophenyl)acetic Acid: A Comprehensive Overview

2-(3-Nitrophenyl)acetic acid (CAS No. 1877-73-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 3-nitrophenylacetic acid, is characterized by its unique structure, which includes a nitro group and a carboxylic acid functional group. These features contribute to its diverse applications in various scientific and industrial processes.

The molecular formula of 2-(3-nitrophenyl)acetic acid is C₈H₇NO₄, and its molecular weight is approximately 185.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as ethanol and acetone. Its physical and chemical properties make it an ideal candidate for a wide range of applications, from synthetic intermediates to pharmaceuticals.

In the realm of synthetic chemistry, 2-(3-nitrophenyl)acetic acid serves as a valuable building block for the synthesis of more complex molecules. The presence of the nitro group provides a handle for further functionalization, enabling chemists to introduce additional substituents or modify the molecule's properties. Recent studies have explored the use of this compound in the synthesis of novel pharmaceutical agents, particularly those targeting specific biological pathways.

The biological activity of 2-(3-nitrophenyl)acetic acid has been a subject of extensive research. Studies have shown that this compound exhibits anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(3-nitrophenyl)acetic acid can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its anti-inflammatory potential, 2-(3-nitrophenyl)acetic acid has also been investigated for its antimicrobial properties. Research conducted by a team at the University of California, Los Angeles (UCLA) found that certain derivatives of this compound exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of novel antibiotics to combat drug-resistant bacterial strains.

In the pharmaceutical industry, 2-(3-nitrophenyl)acetic acid is used as an intermediate in the synthesis of various drugs. One notable example is its use in the production of nonsteroidal anti-inflammatory drugs (NSAIDs). The ability to modify the structure of this compound allows researchers to fine-tune its pharmacological properties, such as potency and selectivity, to meet specific therapeutic needs.

The environmental impact of 2-(3-nitrophenyl)acetic acid has also been studied to ensure its safe use in industrial processes. Research has shown that this compound is biodegradable under aerobic conditions, reducing its potential for long-term environmental accumulation. However, proper handling and disposal practices are still recommended to minimize any adverse effects on ecosystems.

In conclusion, 2-(3-nitrophenyl)acetic acid (CAS No. 1877-73-2) is a multifunctional compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and biological activity make it an important molecule for both academic research and industrial development. As ongoing research continues to uncover new properties and applications, the importance of this compound in various scientific fields is likely to grow even further.